![molecular formula C14H11FN2O4 B6392803 2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% CAS No. 1262007-98-6](/img/structure/B6392803.png)
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%
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Overview
Description
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid (2A5F4MPA) is a synthetic organic compound with a wide range of applications in scientific research. It has a high purity of 95%, making it an excellent choice for use in laboratory experiments. 2A5F4MPA is a versatile compound with a wide range of biochemical and physiological effects, making it a valuable tool for scientists.
Scientific Research Applications
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It is also used in the synthesis of biologically active compounds, such as antifungal agents, antiviral agents, and anti-cancer drugs.
Mechanism of Action
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% is believed to act as a ligand for the nicotinic acetylcholine receptor (nAChR). It binds to the nAChR and activates the receptor, leading to the release of neurotransmitters. This activation of the nAChR leads to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has a wide range of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine. It also has an effect on the cardiovascular system, increasing heart rate and blood pressure. Additionally, it has been shown to have an effect on the central nervous system, leading to increased alertness and cognitive performance.
Advantages and Limitations for Lab Experiments
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. It has a high purity of 95%, making it an excellent choice for use in experiments. Additionally, it is relatively stable and has a wide range of biochemical and physiological effects, making it a valuable tool for scientists. However, it does have some limitations. It is a synthetic compound and is not found naturally in the body, making it difficult to study its effects in vivo. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects.
Future Directions
There are several potential future directions for research on 2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%. One potential direction is to further explore its mechanism of action and its effects on the cardiovascular system and central nervous system. Additionally, further research could be done on its use as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. Additionally, further research could be done on its potential applications in the synthesis of biologically active compounds, such as antifungal agents, antiviral agents, and anti-cancer drugs. Finally, further research could be done on its safety and efficacy in vivo.
Synthesis Methods
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% is synthesized through a two-step process. The first step involves the condensation of 2-fluoro-4-methoxycarbonylphenylacetic acid and 2-amino-5-methylpyridine in the presence of an aqueous base. The second step involves the removal of the methyl group from the pyridine ring using a strong acid. The reaction yields a 95% pure product of 2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%.
properties
IUPAC Name |
2-amino-5-(2-fluoro-4-methoxycarbonylphenyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O4/c1-21-14(20)7-2-3-9(11(15)5-7)8-4-10(13(18)19)12(16)17-6-8/h2-6H,1H3,(H2,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJMMRKQQVNZABK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C2=CC(=C(N=C2)N)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688100 |
Source
|
Record name | 2-Amino-5-[2-fluoro-4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262007-98-6 |
Source
|
Record name | 2-Amino-5-[2-fluoro-4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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